Cas no 1251709-80-4 (N-(4-carbamoylphenyl)pyrimidine-2-carboxamide)

• Product Name: N-(4-carbamoylphenyl)pyrimidine-2-carboxamide
• CAS No: 1251709-80-4
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 5761324
• PubChem ID: 52416958
• Update Time: 2025-05-27

N-(4-carbamoylphenyl)pyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-carbamoylphenyl)pyrimidine-2-carboxamide
• 1251709-80-4
• AKOS024525749
• CHEMBL5007136
• F5865-0004

• Inchi： 1S/C12H10N4O2/c13-10(17)8-2-4-9(5-3-8)16-12(18)11-14-6-1-7-15-11/h1-7H,(H2,13,17)(H,16,18)
• InChI Key： IOXZRDPDHFQUTA-UHFFFAOYSA-N
• SMILES： O=C(C1N=CC=CN=1)NC1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 242.08037557g/mol
• Monoisotopic Mass: 242.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-carbamoylphenyl)pyrimidine-2-carboxamide

Comprehensive Overview of N-(4-carbamoylphenyl)pyrimidine-2-carboxamide (CAS No. 1251709-80-4): Properties, Applications, and Research Insights

N-(4-carbamoylphenyl)pyrimidine-2-carboxamide (CAS No. 1251709-80-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrimidine core and carbamoylphenyl substituent, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable candidate for drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

The growing interest in N-(4-carbamoylphenyl)pyrimidine-2-carboxamide is reflected in its frequent appearance in academic literature and patent filings. Researchers are particularly intrigued by its potential applications in kinase inhibition, a hot topic in oncology and inflammatory disease research. With the rise of personalized medicine, compounds like this are being explored for their ability to interact with specific protein targets, offering hope for more effective and targeted therapies.

From a chemical perspective, the pyrimidine-2-carboxamide moiety is notable for its hydrogen-bonding capabilities, which enhance molecular interactions in biological systems. This property is crucial for drug design, as it improves binding affinity and selectivity. The carbamoylphenyl group further contributes to the compound's solubility and metabolic stability, addressing common challenges in pharmacokinetics.

Recent advancements in computational chemistry and AI-driven drug discovery have amplified the relevance of N-(4-carbamoylphenyl)pyrimidine-2-carboxamide. Virtual screening tools and molecular docking simulations frequently utilize this scaffold to predict novel drug candidates. This aligns with the current trend of structure-activity relationship (SAR) studies, where researchers optimize lead compounds for enhanced efficacy and reduced side effects.

In the context of green chemistry, synthetic routes for CAS No. 1251709-80-4 are being refined to minimize environmental impact. Solvent-free reactions and catalytic methods are gaining traction, responding to the pharmaceutical industry's push for sustainable practices. These innovations not only improve yield but also reduce waste, making the production process more eco-friendly.

The compound's role in medicinal chemistry extends beyond therapeutics. It is also investigated for diagnostic applications, particularly in the development of molecular probes for imaging techniques. Its fluorescence properties and stability under physiological conditions make it a promising candidate for biomarker detection, a field experiencing rapid growth due to advancements in precision medicine.

Quality control and analytical characterization of N-(4-carbamoylphenyl)pyrimidine-2-carboxamide are critical for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and structural integrity. These methods are essential for meeting regulatory standards in preclinical studies, a topic frequently searched by professionals in the pharmaceutical sector.

Looking ahead, the versatility of CAS No. 1251709-80-4 positions it as a compound of enduring interest. Whether in small-molecule drug development or chemical biology research, its applications continue to expand. As interdisciplinary approaches gain momentum, this compound is likely to play a pivotal role in bridging gaps between chemistry, biology, and medicine, offering solutions to some of today's most pressing health challenges.